![molecular formula C11H12N4 B2700958 3-Hydrazinyl-4-methyl-6-phenylpyridazine CAS No. 32723-48-1](/img/structure/B2700958.png)
3-Hydrazinyl-4-methyl-6-phenylpyridazine
Overview
Description
3-Hydrazinyl-4-methyl-6-phenylpyridazine is a chemical compound with the molecular formula C10H10N4 . It is used for pharmaceutical testing .
Synthesis Analysis
The synthesis of pyridazine derivatives, which include this compound, involves several strategies. These methods often involve chalcones, hydrazines, diazo compounds, and hydrazones under different reaction conditions . For instance, a mixture of a compound and hydrazine hydrate in dioxane was heated under reflux for 6 hours to give a hydrazinylpyridazine .Molecular Structure Analysis
The molecular structure of this compound consists of a five-member ring with two nitrogen atoms at different positions .Chemical Reactions Analysis
In one example of a chemical reaction involving a similar compound, 4-(2-(4-chlorophenyl)hydrazinyl)-3-hydrazinyl-6-phenylpyridazine reacted with acetic anhydride, p-chlorobenzaldehyde, and carbon disulphide to give the corresponding pyridazinotriazine derivatives .Physical And Chemical Properties Analysis
The average mass of this compound is 186.213 Da, and its monoisotopic mass is 186.090546 Da .Future Directions
The future directions for research on 3-Hydrazinyl-4-methyl-6-phenylpyridazine and similar compounds could involve the development of new synthesis strategies, further exploration of their biological activities, and investigation of their potential applications in pharmaceutical and agricultural sectors .
properties
IUPAC Name |
(4-methyl-6-phenylpyridazin-3-yl)hydrazine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N4/c1-8-7-10(14-15-11(8)13-12)9-5-3-2-4-6-9/h2-7H,12H2,1H3,(H,13,15) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OWOUMAVPBJMBJB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN=C1NN)C2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
200.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
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Synthesis routes and methods II
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